Cas no 139257-47-9 (Quinoline, 8,8'-thiobis-)

• Product Name: Quinoline, 8,8'-thiobis-
• CAS No: 139257-47-9
• MF: C₁₈H₁₂N₂S
• MW: 288.366282463074
• CID: 1274664
• PubChem ID: 71342767
• Update Time: 2025-04-20

Quinoline, 8,8'-thiobis- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8,8'-thiobis-
• 8-quinolin-8-ylsulfanylquinoline
• di(8-quinolyl) sulfide
• 8,8'-Sulfanediyldiquinoline
• 139257-47-9
• DTXSID60769484

• Inchi： 1S/C18H12N2S/c1-5-13-7-3-11-19-17(13)15(9-1)21-16-10-2-6-14-8-4-12-20-18(14)16/h1-12H
• InChI Key： LYKCMTPGARJQCI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)C1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 288.07226
• Monoisotopic Mass: 288.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78